Cas no 1391730-55-4 ((3R)-oxan-3-ylmethanol)

• Product Name: (3R)-oxan-3-ylmethanol
• CAS No: 1391730-55-4
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD22681532
• CID: 3163364
• PubChem ID: 7545299
• Update Time: 2025-10-30

(3R)-oxan-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (R)-(tetrahydro-2H-pyran-3-yl)methanol
• (3R)-oxan-3-ylmethanol
• PS-21009
• [(3R)-oxan-3-yl]methanol
• AKOS028109785
• CS-0185312
• A856179
• MFCD22681532
• WLZ3033
• 1391730-55-4
• SCHEMBL17617094
• (3R)-Tetrahydro-2H-pyran-3-methanol
• P13407

• MDL： MFCD22681532
• Inchi： 1S/C6H12O2/c7-4-6-2-1-3-8-5-6/h6-7H,1-5H2/t6-/m1/s1
• InChI Key： VFTQJKSRDCKVQA-ZCFIWIBFSA-N
• SMILES： O1CCC[C@H](CO)C1

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (3R)-oxan-3-ylmethanol

Comprehensive Overview of (3R)-oxan-3-ylmethanol (CAS No. 1391730-55-4): Properties, Applications, and Industry Insights

(3R)-oxan-3-ylmethanol (CAS No. 1391730-55-4) is a chiral organic compound featuring a tetrahydropyran ring substituted with a hydroxymethyl group at the (3R)-position. This structurally unique molecule has garnered significant attention in pharmaceutical and fine chemical industries due to its potential as a versatile building block for asymmetric synthesis. The compound's oxan-3-ylmethanol scaffold offers excellent stereochemical control, making it valuable for designing bioactive molecules with enhanced selectivity.

Recent advancements in chiral synthesis methodologies have highlighted the importance of (3R)-oxan-3-ylmethanol as a precursor for pharmaceutical intermediates. Researchers particularly value its ability to introduce stereocenters in complex molecules, addressing growing demands for enantiopure drugs. The compound's CAS 1391730-55-4 has become increasingly referenced in patent literature, especially for applications in kinase inhibitors and GPCR-targeted therapeutics – two of the most searched categories in medicinal chemistry databases.

The physicochemical properties of 1391730-55-4 contribute to its broad utility. With moderate polarity from its oxan ring and hydroxyl functionality, it demonstrates favorable solubility in common organic solvents while maintaining sufficient stability for diverse synthetic transformations. These characteristics answer frequent queries from synthetic chemists regarding handling conditions and purification methods for this class of compounds.

In the context of green chemistry trends, (3R)-oxan-3-ylmethanol presents opportunities for developing more sustainable synthetic routes. Its potential use in biocatalytic processes aligns with current industry focus on enzyme-mediated synthesis, a topic generating substantial search traffic in chemical research circles. The compound's structural features may enable novel C-H activation strategies, another hot topic in contemporary organic synthesis.

Analytical characterization of CAS 1391730-55-4 typically involves advanced techniques such as chiral HPLC and optical rotation measurements to confirm enantiopurity – methodologies frequently discussed in online chemistry forums. The compound's NMR fingerprint (particularly the distinctive signals from its oxan-3-yl protons) serves as an important identification marker, addressing common questions about structural verification in research publications.

The commercial availability of (3R)-oxan-3-ylmethanol has expanded significantly, reflecting growing industrial adoption. Current market analyses indicate rising demand for this chiral pool material, especially from contract research organizations specializing in small molecule drug discovery. This trend corresponds with increased search volumes for enantiomerically pure building blocks across major chemical supplier platforms.

From a regulatory perspective, 1391730-55-4 falls into the category of specialty chemicals requiring standard laboratory safety protocols. While not classified as hazardous under major chemical inventories, proper personal protective equipment (PPE) remains recommended when handling the compound – a precautionary measure that addresses common workplace safety queries in chemical handling guidelines.

Future research directions for (3R)-oxan-3-ylmethanol may explore its applications in metal-organic frameworks (MOFs) or as a ligand in asymmetric catalysis. These emerging applications respond to growing academic interest in supramolecular chemistry and organocatalysis, as evidenced by search trend analyses in scientific literature databases. The compound's structural flexibility offers numerous possibilities for derivatization, making it a subject of ongoing investigation in multiple chemistry subdisciplines.

In formulation science, the oxan-3-ylmethanol moiety demonstrates interesting solvation properties that could benefit drug delivery systems. This application potential aligns with current pharmaceutical industry priorities regarding bioavailability enhancement, a persistent challenge generating substantial discussion in formulation technology circles.

The synthesis and applications of (3R)-oxan-3-ylmethanol continue to evolve, with recent publications demonstrating novel one-pot synthetic routes and innovative protection-deprotection strategies for its functional groups. These developments address practical concerns frequently raised in synthetic organic chemistry communities about step economy and atom efficiency in complex molecule construction.